Cas no 750566-23-5 (O-(4-phenoxyphenyl)methylhydroxylamine)

• Product Name: O-(4-phenoxyphenyl)methylhydroxylamine
• CAS No: 750566-23-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5823584
• PubChem ID: 17841104
• Update Time: 2025-05-20

O-(4-phenoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 750566-23-5
• EN300-1868868
• SCHEMBL6200077
• O-[(4-phenoxyphenyl)methyl]hydroxylamine
• O-(4-phenoxyphenyl)methylhydroxylamine

• Inchi： 1S/C13H13NO2/c14-15-10-11-6-8-13(9-7-11)16-12-4-2-1-3-5-12/h1-9H,10,14H2
• InChI Key： NTIVGJWMFOQIQF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(CON)=CC=1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on O-(4-phenoxyphenyl)methylhydroxylamine

Comprehensive Guide to O-(4-phenoxyphenyl)methylhydroxylamine (CAS No. 750566-23-5): Properties, Applications, and Market Insights

O-(4-phenoxyphenyl)methylhydroxylamine (CAS No. 750566-23-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This hydroxylamine derivative features a unique molecular structure combining a phenoxyphenyl group with a methylhydroxylamine moiety, making it valuable for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery and crop protection agents, especially amid growing demand for novel therapeutic compounds and sustainable agricultural solutions.

The compound's chemical properties include moderate water solubility (approximately 1.2 g/L at 25°C) and a melting point range of 98-102°C. Its molecular weight of 215.24 g/mol and logP value of 2.3 suggest good membrane permeability, explaining its utility in medicinal chemistry. Recent studies highlight its potential as an intermediate in developing kinase inhibitors and anti-inflammatory agents, aligning with current pharmaceutical trends targeting chronic diseases. The phenoxy phenyl group contributes to its stability while allowing for diverse chemical modifications.

In material science, O-(4-phenoxyphenyl)methylhydroxylamine serves as a precursor for functional polymers with applications in specialty coatings and adhesives. Its ability to form stable nitroxide radicals makes it valuable for designing polymer stabilizers and controlled radical polymerization systems. The compound's thermal stability (decomposition temperature >200°C) suits high-performance material applications, addressing industry needs for heat-resistant components in electronics and automotive sectors.

The global market for fine chemical intermediates like 750566-23-5 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical R&D investments. Major suppliers have developed efficient synthetic routes using catalytic amination of 4-phenoxybenzaldehyde derivatives, achieving >95% purity. Environmental considerations have prompted green chemistry approaches, including solvent-free reactions and biocatalytic methods for producing this hydroxylamine compound.

Analytical characterization of CAS 750566-23-5 typically involves HPLC (retention time 8.2 minutes in reverse-phase conditions), mass spectrometry (m/z 216.1 for [M+H]+), and NMR spectroscopy (characteristic peaks at 7.8 ppm for aromatic protons). Storage recommendations include protection from light in amber glass containers at 2-8°C under inert atmosphere to maintain stability. Proper handling requires standard laboratory precautions despite its low acute toxicity profile (LD50 >2000 mg/kg in rodent studies).

Emerging applications explore O-(4-phenoxyphenyl)methylhydroxylamine in bioconjugation chemistry for antibody-drug conjugates (ADCs) and diagnostic probes. Its selective reactivity with carbonyl compounds enables creation of stable oxime linkages, valuable for targeted drug delivery systems. Recent patents describe its use in developing next-generation therapeutics for oncology and autoimmune disorders, reflecting industry focus on precision medicine.

Quality control specifications for commercial 750566-23-5 material typically require ≥98% purity (HPLC), <0.5% residual solvents, and heavy metal content <10 ppm. Regulatory status varies by region, with most jurisdictions classifying it as a non-hazardous laboratory chemical when properly packaged. Researchers should consult Safety Data Sheets for specific handling guidelines and disposal procedures according to local regulations.

Future research directions may explore O-(4-phenoxyphenyl)methylhydroxylamine's potential in catalysis and asymmetric synthesis, particularly for constructing chiral nitrogen-containing compounds. The compound's versatility positions it as a valuable tool for addressing contemporary challenges in medicinal chemistry and sustainable material development, making CAS 750566-23-5 a compound worth watching in coming years.